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Compound of Interest |

Compound Name: 2-Methylbenzylsuccinic acid
CAS No.: 19263-11-7
Cat. No.: B3049077
Get Quote
. J

2-Methylbenzylsuccinic acid (C12H140a4) is a dicarboxylic acid that exists in several isomeric
forms (ortho-, meta-, and para-methylbenzyl).[1][2] While not a household name, this
compound and its analogs are significant in specialized fields. For instance, related molecules,
2-(1-methylalkyl)succinates, are recognized as crucial biomarkers for identifying the anaerobic
degradation of hydrocarbons in environmental science.[3] In medicinal chemistry and drug
development, the succinic acid moiety is often used to improve the solubility and
pharmacokinetic properties of active pharmaceutical ingredients.

This guide provides a comprehensive overview of the safety, handling, and experimental
considerations for 2-Methylbenzylsuccinic acid, with a primary focus on the 2-(2-
Methylbenzyl)succinic acid isomer (CAS No. 19263-11-7), for which the most complete safety
data is publicly available. The principles and protocols outlined herein are designed for
researchers, scientists, and drug development professionals to foster a culture of safety and
experimental integrity.

Hazard Identification and Toxicological Profile
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A thorough understanding of a compound's hazards is the foundation of laboratory safety.
Based on the Globally Harmonized System (GHS), 2-(2-Methylbenzyl)succinic acid is classified
as a hazardous substance. It is crucial to note that, like many research chemicals, its
toxicological properties have not been exhaustively investigated, warranting a cautious
approach.

GHS Classification Summary

Hazard ) .
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, H302: Harmful if ,
4 GHSO07 Warning
Oral swallowed
Skin
] o H315: Causes i
Corrosion/Irritatio 2 S GHSO07 Warning
skin irritation
n
) H319: Causes
Serious Eye ) )
o 2A serious eye GHSO07 Warning
Damage/Irritation o
irritation
Specific target H335: May
organ toxicity — 3 cause respiratory GHSO07 Warning

single exposure

irritation

Source: Synthesized from supplier safety data.

Expert Analysis of Hazards:

« Irritation (Skin, Eyes, Respiratory): The presence of two carboxylic acid groups makes the
molecule a moderate irritant. Direct contact with skin or mucous membranes can lead to
inflammation, redness, and discomfort.[4][5] The hazard is amplified when handling the
compound as a powder, as dust can be easily inhaled.

» Oral Toxicity: The "Harmful if swallowed" classification indicates that accidental ingestion
could lead to adverse health effects.
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Risk Mitigation: Safe Handling and Storage
Protocols

Adherence to rigorous safety protocols is non-negotiable. The following measures are based
on established best practices for handling acidic and irritant chemical solids.[6][7]

Engineering Controls and Personal Protective
Equipment (PPE)

The primary goal is to minimize exposure through a combination of environmental controls and
personal barriers.

Control/PPE Specification Rationale and Best Practices

) ) Prevents the accumulation of
Use in a well-ventilated area. ] S
o airborne dust, minimizing
o For weighing or transfers that , o ,
Ventilation inhalation risk as stipulated by
may generate dust, use a _
precautionary statement P261

(Avoid breathing dust).[8]

chemical fume hood.

o Protects against accidental
Safety glasses with side- o
] ) ) splashes or dust getting into
Eye Protection shields (conforming to EN166

the eyes, preventing serious
or NIOSH standards).

irritation (H319).[7][9]

Prevents direct skin contact
and subsequent irritation

Chemically resistant,
(H315). Gloves must be

Hand Protection impervious gloves (e.g., )
o inspected before use and
Nitrile). )
removed correctly to avoid
cross-contamination.[9][10]
) Protects skin and personal
Body Protection Standard laboratory coat.

clothing from contamination.

Storage and Incompatibility
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Proper storage is critical for maintaining the chemical's integrity and preventing hazardous
reactions.

o Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
[6][10] The hygroscopic nature of similar compounds suggests that moisture absorption can
be a problem, potentially leading to degradation.[11]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases, which
can cause vigorous or hazardous reactions.[4]

Emergency and First-Aid Procedures

In the event of an exposure, a rapid and informed response is crucial. The following procedures
are aligned with the compound's precautionary statements.

If Inhaled (P304 + P340): Remove the individual to fresh air and keep them in a position
comfortable for breathing. If the person feels unwell, call a POISON CENTER or doctor.

 If on Skin (P302 + P352): Immediately wash the affected area with plenty of soap and water.
If skin irritation occurs (P332 + P313), seek medical advice.

» Ifin Eyes (P305 + P351 + P338): Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists (P337 +
P313), get medical attention.

 If Swallowed (P301 + P312): Call a POISON CENTER or doctor if you feel unwell. Rinse the
mouth (P330). Do not induce vomiting.

Experimental Workflow: Safe Use in a Laboratory
Setting

To contextualize these safety protocols, we present a generalized workflow for a common
laboratory procedure: the synthesis of a dimethyl ester from 2-Methylbenzylsuccinic acid.
This protocol integrates safety checkpoints directly into the experimental design.

Protocol: Fischer Esterification of 2-Methylbenzylsuccinic Acid
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Reagent Preparation (Fume Hood):
o Place a magnetic stir bar in a round-bottom flask.

o In a chemical fume hood, carefully weigh and add 2-Methylbenzylsuccinic acid (1.0 eq)
to the flask.

o Add dry methanol (approx. 10-20 volumes). The use of excess methanol is crucial as it
serves as both the solvent and the reagent.

Catalyst Addition (Fume Hood):

o Slowly and carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 eq) to
the stirring suspension. This is an exothermic step; slow addition prevents excessive heat
generation.

Reaction Setup and Execution:
o Attach a reflux condenser to the flask.
o Heat the mixture to reflux (approx. 65°C) using a heating mantle.

o Allow the reaction to proceed for 4-6 hours, or until the starting material is consumed as
monitored by a suitable technique (e.g., Thin Layer Chromatography).

Work-up and Isolation (Fume Hood):
o Cool the reaction mixture to room temperature.

o Slowly pour the mixture into a separatory funnel containing a saturated aqueous solution
of sodium bicarbonate to neutralize the acidic catalyst. Caution: This will generate CO2
gas; vent the funnel frequently.

o Extract the agueous layer with a suitable organic solvent (e.g., ethyl acetate) three times.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter,
and concentrate under reduced pressure to obtain the crude product.
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 Purification and Waste Disposal:

o Purify the crude ester via flash column chromatography if necessary.

o Dispose of all chemical waste (aqueous and organic) in appropriately labeled containers
according to institutional and local regulations.[10]

Workflow Visualization
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Caption: Fischer Esterification Workflow for 2-Methylbenzylsuccinic Acid.
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Physical and Chemical Properties

A summary of key physical and chemical data is essential for experimental planning.

Property Value Source

Molecular Formula C12H1404 [2]

Molecular Weight 222.24 g/mol [1112]

Physical Form Solid

CAS Number 19263-11-7 (for 2-isomer)

Purity >95% (typical for commercial 1]
grade)

Storage Temperature Room Temperature

Disposal Considerations

Chemical waste must be managed responsibly to protect personnel and the environment.

e Unused Product: Dispose of surplus and non-recyclable solutions through a licensed
disposal company.[9] Do not dispose of down the drain.[7]

» Contaminated Packaging: Handle uncleaned containers as you would the product itself.[10]
Dispose of them in accordance with official regulations.

This guide serves as a foundational document for the safe handling and use of 2-
Methylbenzylsuccinic acid. It is imperative that all laboratory personnel supplement this
information with institution-specific safety training and always consult the most up-to-date
Safety Data Sheet from their supplier before commencing work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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